Cas no 1029104-34-4 (1-Chloro-2-isocyano(4-methylbenzenesulfonyl)methylbenzene)

• Product Name: 1-Chloro-2-isocyano(4-methylbenzenesulfonyl)methylbenzene
• CAS No: 1029104-34-4
• MF: C₁₅H₁₂ClNO₂S
• MW: 305.779281616211
• MDL: MFCD04114781
• CID: 1039975
• PubChem ID: 2771756
• Update Time: 2025-04-20

1-Chloro-2-isocyano(4-methylbenzenesulfonyl)methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(isocyano(tosyl)methyl)benzene
• 1-chloro-2-[isocyano-(4-methylphenyl)sulfonylmethyl]benzene
• A-TOSYL-(2-CHLOROBENZYL)ISOCYANIDE
• alpha-Tosyl-(2-chlorobenzyl)isocyanide
• [1-(2-CHLOROPHENYL)-1-TOSYL]METHYL ISOCYANIDE
• 2-CHLORO-1-[ISOCYANO-(TOLUENE-4-SULFONYL)-METHYL]-BENZENE
• 1-chloro-2-[isocyano(4-methylbenzenesulfonyl)methyl]benzene
• 2-Chloro-1-[isocyano(toluene-4-sulphonyl)]methylbenzene
• 2-Chloro-1-[isocyano-(toluene-4-sulfonyl)methyl]benzene
• C15H12ClNO2S
• 1029104-34-4
• DTXSID70378066
• DB-328888
• AKOS005257498
• AS-40493
• A800643
• AB18970
• A-TOSYL-(2-CHLOROBENZYL) ISOCYANIDE
• MFCD04114781
• 1-Chloro-2-isocyano(4-methylbenzenesulfonyl)methylbenzene

• MDL： MFCD04114781
• Inchi： 1S/C15H12ClNO2S/c1-11-7-9-12(10-8-11)20(18,19)15(17-2)13-5-3-4-6-14(13)16/h3-10,15H,1H3
• InChI Key： OJTNCTIKOLHDLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C([N+]#[C-])S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.027728g/mol
• Monoisotopic Mass: 305.027728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 305.8g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 46.9Ų

1-Chloro-2-isocyano(4-methylbenzenesulfonyl)methylbenzene Security Information

• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD237699)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds